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Compound of Interest

Compound Name: 3-(2-Nitrophenyl)propanoic acid

Cat. No.: B181183

This technical guide provides a comprehensive overview of the solubility and melting point of 3-
(2-Nitrophenyl)propanoic acid, tailored for researchers, scientists, and professionals in drug
development. This document outlines key physical characteristics, detailed experimental
methodologies for their determination, and a generalized workflow for solubility assessment.

Core Physicochemical Data

The following table summarizes the available quantitative data for 3-(2-Nitrophenyl)propanoic
acid.

Property Value

Melting Point 115°C

Specific quantitative data is not readily available
Solubili in public literature. General solubility
olubilit

Y characteristics indicate solubility in some

organic solvents and insolubility in water.

Melting Point

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it
transitions from a solid to a liquid state. This physical constant is a crucial indicator of purity.
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Experimental Protocol: Capillary Melting Point
Determination

A standard and widely accepted method for determining the melting point of a crystalline
organic compound is the capillary method.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle
Procedure:

» Sample Preparation: A small amount of the crystalline 3-(2-Nitrophenyl)propanoic acid is
finely powdered using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

» Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to approximate the melting point, followed by a slower, more precise heating
rate (1-2 °C per minute) as the expected melting point is approached.

e Melting Range Determination: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
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has completely liquefied is recorded as the end of the melting range. For a pure compound,
this range should be narrow (0.5-2 °C).

Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. Understanding
the solubility of a compound is critical in drug development for formulation, delivery, and
bioavailability.

General Solubility Characteristics

While specific quantitative solubility data for 3-(2-Nitrophenyl)propanoic acid is not readily
available, its chemical structure—containing a carboxylic acid group and a nitrophenyl ring—
suggests certain solubility behaviors. The carboxylic acid group can engage in hydrogen
bonding and acid-base reactions, potentially increasing solubility in polar and aqueous basic
solutions. Conversely, the aromatic nitrophenyl group is largely nonpolar, which may confer
solubility in organic solvents.

Experimental Protocol: Qualitative Solubility Testing

This protocol outlines a general procedure for determining the qualitative solubility of an
organic compound in various solvents.

Materials:

Test tubes and rack

e Spatula

e Vortex mixer (optional)

« Arange of solvents:

o Water (deionized)

o 5% w/v Sodium Bicarbonate (NaHCOs) solution
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o 5% wi/v Sodium Hydroxide (NaOH) solution

o 5% v/v Hydrochloric Acid (HCI) solution

o Organic solvents (e.g., ethanol, methanol, acetone, diethyl ether, hexane)
Procedure:

e Sample Preparation: A small, accurately weighed amount of 3-(2-Nitrophenyl)propanoic
acid (e.g., 10 mg) is placed into a clean, dry test tube.

e Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL) is added to the test
tube.

e Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex
mixer or by flicking the test tube.

o Observation: The mixture is visually inspected to determine if the solid has dissolved
completely. Solubility is typically categorized as:

o Soluble: The solid dissolves completely, forming a clear solution.
o Partially Soluble: A portion of the solid dissolves.
o Insoluble: The solid does not appear to dissolve.

o Systematic Testing: The procedure is repeated with a range of solvents to build a solubility
profile. Testing in aqueous solutions of different pH (acidic, basic, and neutral) provides
insight into the compound's acidic or basic nature.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for determining the solubility of a
compound like 3-(2-Nitrophenyl)propanoic acid.
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Caption: Generalized workflow for solubility determination.

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
3-(2-Nitrophenyl)propanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181183#solubility-and-melting-point-of-3-2-
nitrophenyl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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